![molecular formula C14H12ClNO2 B6386990 2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid, 95% CAS No. 1261926-39-9](/img/structure/B6386990.png)
2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid, 95%
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Overview
Description
2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid (2C5DMPIA), also known as 2-chloro-5-methylpyridine-3-carboxylic acid, is a chemical compound with a molecular formula of C8H8ClNO2. It is a white crystalline solid with a melting point of 99-101°C. 2C5DMPIA is primarily used in scientific research, and it has a wide range of applications, including the synthesis of pharmaceuticals and other organic compounds.
Mechanism of Action
2C5DMPIA has been studied for its potential biological activity. It has been found to act as an agonist at the human μ-opioid receptor, which is involved in pain perception and reward pathways. It has also been found to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that plays a role in learning and memory.
Biochemical and Physiological Effects
2C5DMPIA has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties, and it has been found to have neuroprotective effects in animal models of neurodegenerative diseases. It has also been found to have anticonvulsant and antipsychotic effects in animal models of epilepsy and schizophrenia, respectively.
Advantages and Limitations for Lab Experiments
2C5DMPIA is an ideal compound for lab experiments due to its ease of synthesis and its wide range of applications. It is also relatively inexpensive and readily available. However, it is important to note that it is a potentially toxic compound and should be handled with caution.
Future Directions
The potential applications of 2C5DMPIA are vast and diverse. It could be used in the development of new drugs for the treatment of pain, inflammation, and neurodegenerative diseases. It could also be used in the synthesis of new materials, such as conducting polymers and nanomaterials. Additionally, it could be used in the development of new diagnostics and therapeutics for cancer and other diseases. Finally, it could be used in the development of new drugs for the treatment of psychiatric disorders, such as depression and anxiety.
Synthesis Methods
2C5DMPIA can be synthesized via a three-step process. First, 3,5-dimethylphenyl isonicotinic acid is reacted with thionyl chloride in an inert atmosphere. This reaction produces the corresponding isonicotinyl chloride. The isonicotinyl chloride is then reacted with 2-Chloro-5-(3,5-dimethylphenyl)isonicotinic acid, 95%ethylpyridine in the presence of an acid catalyst to give 2C5DMPIA. Finally, the product is purified by recrystallization.
Scientific Research Applications
2C5DMPIA is widely used in scientific research, as it is a key intermediate for the synthesis of pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and antipsychotics. It is also used in the synthesis of other organic compounds, such as dyes, pigments, and fragrances. In addition, it has been used in the synthesis of new materials, such as conducting polymers and nanomaterials.
properties
IUPAC Name |
2-chloro-5-(3,5-dimethylphenyl)pyridine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO2/c1-8-3-9(2)5-10(4-8)12-7-16-13(15)6-11(12)14(17)18/h3-7H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXVASYIUWDFVPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=CN=C(C=C2C(=O)O)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10687088 |
Source
|
Record name | 2-Chloro-5-(3,5-dimethylphenyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10687088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261926-39-9 |
Source
|
Record name | 2-Chloro-5-(3,5-dimethylphenyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10687088 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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